Cas no 1153791-11-7 (propan-2-yl 4-(2-aminoethyl)benzoate)

• Product Name: propan-2-yl 4-(2-aminoethyl)benzoate
• CAS No: 1153791-11-7
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD12113991
• CID: 5215449
• PubChem ID: 43665768
• Update Time: 2025-05-20

propan-2-yl 4-(2-aminoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-aminoethyl)-, 1-methylethyl ester
• propan-2-yl 4-(2-aminoethyl)benzoate

• MDL： MFCD12113991
• Inchi： 1S/C12H17NO2/c1-9(2)15-12(14)11-5-3-10(4-6-11)7-8-13/h3-6,9H,7-8,13H2,1-2H3
• InChI Key： FMHYVYHLYOFZMS-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)C1=CC=C(CCN)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on propan-2-yl 4-(2-aminoethyl)benzoate

Propan-2-yl 4-(2-Aminoethyl)Benzoate: An Insight into a Versatile Compound (CAS No. 1153791-11-7)

Propan-2-yl 4-(2-aminoethyl)benzoate (CAS No. 1153791-11-7) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and potential therapeutic applications.

The chemical structure of propan-2-yl 4-(2-aminoethyl)benzoate consists of a benzoate moiety linked to an aminoethyl group through an ester linkage, with an isopropyl group attached to the benzoate. This combination of functional groups imparts the compound with distinct physicochemical properties, making it a valuable candidate for further investigation.

In terms of its physical properties, propan-2-yl 4-(2-aminoethyl)benzoate is typically a white crystalline solid with a melting point ranging from 80 to 85°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic and analytical procedures.

The synthesis of propan-2-yl 4-(2-aminoethyl)benzoate can be achieved through several methods, each offering different advantages in terms of yield and purity. One common approach involves the esterification of 4-(2-aminoethyl)benzoic acid with isopropanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This method typically yields high purity products and is widely used in both laboratory and industrial settings.

Another synthetic route involves the reaction of 4-(2-chloroethyl)benzoic acid with isopropanol followed by nucleophilic substitution with ammonia or an amine derivative. This method provides an alternative pathway for the synthesis of the compound and can be tailored to produce derivatives with specific functional groups.

The biological activity of propan-2-yl 4-(2-aminoethyl)benzoate has been the subject of several recent studies. One notable area of research focuses on its potential as a modulator of ion channels and receptors. Studies have shown that the compound can interact with specific ion channels, such as calcium channels and potassium channels, leading to modulations in cellular signaling pathways. This property makes it a promising candidate for the development of novel therapeutic agents for conditions such as cardiovascular diseases and neurological disorders.

In addition to its ion channel modulating properties, propan-2-yl 4-(2-aminoethyl)benzoate has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like arthritis and inflammatory bowel disease.

The pharmacokinetic profile of propan-2-yl 4-(2-aminoethyl)benzoate has also been studied to understand its behavior in biological systems. Research indicates that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for oral administration. However, further studies are needed to optimize its pharmacokinetic properties for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of propan-2-yl 4-(2-aminoethyl)benzoate in various therapeutic contexts. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for more advanced clinical trials to explore its full therapeutic potential.

In conclusion, propan-2-yl 4-(2-aminoethyl)benzoate (CAS No. 1153791-11-7) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the properties and potential uses of this compound will emerge, contributing to advancements in healthcare and medicine.